Cas no 1804148-12-6 (Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate)

• Product Name: Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate
• CAS No: 1804148-12-6
• MF: C₁₃H₁₂BrNO₃
• MW: 310.14328289032
• CID: 4795181
• Update Time: 2025-05-24

Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate

• Inchi： 1S/C13H12BrNO3/c1-2-18-13(17)12-9(6-11(16)7-14)4-3-5-10(12)8-15/h3-5H,2,6-7H2,1H3
• InChI Key： OTJILEALDUILSD-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C#N)C=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 361
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate

Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate (CAS No. 1804148-12-6): A Comprehensive Overview

Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate, identified by its CAS number 1804148-12-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyanobenzene moiety and an ethyl ester group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the bromo substituent at the 3-position of the propyl group and the cyanide functionality at the 6-position of the benzene ring are critical steps that determine the compound's overall reactivity and utility. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, which is essential for its application in both academic research and industrial settings.

In the realm of pharmaceutical research, Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate has garnered attention due to its potential as a precursor for biologically active molecules. The benzoate scaffold is a common structural motif in many drugs, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. For instance, studies have shown that derivatives of benzoic acid can exhibit anti-inflammatory, antimicrobial, and even anticancer effects. The specific modifications present in Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate may contribute to its ability to interact with biological targets in novel ways, opening up possibilities for new therapeutic agents.

The cyanobenzene moiety in Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate is particularly noteworthy, as it introduces a polar functional group that can influence solubility and binding affinity. Additionally, the presence of an ethyl ester group provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications. These features make it a versatile building block in medicinal chemistry, where functional groups are strategically incorporated to optimize drug-like characteristics such as bioavailability and metabolic stability.

Recent research has also explored the use of Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate in the development of novel materials. The unique electronic properties of benzoate derivatives have been investigated for their potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromo substituent, in particular, can be used to facilitate cross-coupling reactions such as Suzuki or Heck couplings, which are essential for constructing complex molecular architectures. These findings underscore the compound's broader utility beyond traditional pharmaceutical applications.

The chemical reactivity of Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate has been extensively studied, revealing its potential as a versatile intermediate in synthetic chemistry. The bromo group at the 3-position allows for easy functionalization through nucleophilic aromatic substitution reactions, while the cyanide functionality can be converted into other useful groups such as carboxylic acids or amides. These transformations have been exploited in various synthetic routes to produce more complex molecules with tailored biological activities.

In conclusion, Ethyl 2-(3-bromo-2-oxopropyl)-6-cyanobenzoate (CAS No. 1804148-12-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop new drugs or advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.